Cas no 109601-38-9 (3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl acetate)

• Product Name: 3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl acetate
• CAS No: 109601-38-9
• MF: C₁₇H₁₁ClO₄
• MW: 314.71984410286
• CID: 5385290
• Update Time: 2025-06-07

3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl acetate Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl acetate

• Inchi： 1S/C17H11ClO4/c1-10(19)22-13-6-7-14-16(8-13)21-9-15(17(14)20)11-2-4-12(18)5-3-11/h2-9H,1H3
• InChI Key： UJHDRLNMFZQZRN-UHFFFAOYSA-N
• SMILES： C1OC2=CC(OC(C)=O)=CC=C2C(=O)C=1C1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl acetate

3-(4-Chlorophenyl)-4-oxo-4H-chromen-7-yl Acetate: A Comprehensive Overview

3-(4-Chlorophenyl)-4-oxo-4H-chromen-7-yl acetate (CAS No. 109601-38-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chromene scaffold and functional groups, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of 3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl acetate, drawing on the latest research findings to provide a comprehensive overview.

Chemical Structure and Synthesis

The chemical structure of 3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl acetate (CAS No. 109601-38-9) is defined by its chromene core, which is a six-membered ring with a double bond and an oxygen atom. The presence of a 4-chlorophenyl substituent and an acetate group at the 7-position further enhances its structural complexity and functional diversity. The synthesis of this compound typically involves several steps, including the formation of the chromene core through a Claisen condensation reaction, followed by the introduction of the 4-chlorophenyl group and the esterification to form the acetate moiety.

Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of 3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl acetate. For instance, a study published in the Journal of Organic Chemistry reported a one-pot synthesis method that significantly reduces reaction time and improves yield. This method utilizes microwave-assisted reactions to enhance the efficiency of the Claisen condensation step, making it an attractive option for large-scale production.

Biological Properties

The biological properties of 3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl acetate have been extensively studied due to its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory activity. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl acetate has also demonstrated potent antioxidant activity. Studies have found that it can scavenge free radicals and protect cells from oxidative stress, which is implicated in various chronic diseases such as cardiovascular disease and neurodegenerative disorders. The antioxidant potential of this compound is attributed to its ability to upregulate antioxidant enzymes such as superoxide dismutase (SOD) and catalase.

Potential Applications

The unique combination of anti-inflammatory and antioxidant properties makes 3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl acetate an attractive candidate for a wide range of therapeutic applications. In preclinical studies, this compound has shown promise in treating various inflammatory conditions, including asthma, dermatitis, and colitis. Its ability to modulate inflammatory pathways without causing significant side effects has led to increased interest in its development as a novel anti-inflammatory drug.

Beyond inflammation, there is growing evidence that 3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl acetate may have neuroprotective effects. Research conducted on animal models has demonstrated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. These findings suggest that it could be developed as a potential neuroprotective agent in future clinical trials.

Clinical Trials and Future Directions

While preclinical studies have provided promising results, further research is needed to fully understand the therapeutic potential of 3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl acetate. Several clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials are focusing on various conditions, including chronic inflammatory diseases and neurodegenerative disorders.

In addition to clinical trials, ongoing research is exploring new derivatives and analogs of 3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl acetate to enhance its biological activity and pharmacokinetic properties. For example, modifications to the chromene core or the substitution pattern may lead to compounds with improved potency or reduced side effects. These efforts are crucial for advancing the development of this compound into a viable therapeutic option.

Conclusion

3-(4-Chlorophenyl)-4-oxy-oxychromene-acetate (CAS No. 109601–38–9), with its unique chemical structure and diverse biological activities, represents a promising candidate for various therapeutic applications. Its anti-inflammatory and antioxidant properties make it particularly valuable for treating inflammatory diseases and neurodegenerative disorders. As research continues to advance, we can expect further insights into its mechanisms of action and potential clinical benefits. The ongoing clinical trials and derivative development efforts will play a crucial role in realizing the full therapeutic potential of this compound.